Cas no 1508904-41-3 (4-(3-methylbutan-2-yl)oxypyrimidin-5-amine)

• Product Name: 4-(3-methylbutan-2-yl)oxypyrimidin-5-amine
• CAS No: 1508904-41-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5819145
• PubChem ID: 80390496
• Update Time: 2024-01-13

4-(3-methylbutan-2-yl)oxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine, 4-(1,2-dimethylpropoxy)-
• 4-(3-methylbutan-2-yl)oxypyrimidin-5-amine
• AKOS018953548
• EN300-1295051
• 1508904-41-3
• 4-[(3-methylbutan-2-yl)oxy]pyrimidin-5-amine

• Inchi： 1S/C9H15N3O/c1-6(2)7(3)13-9-8(10)4-11-5-12-9/h4-7H,10H2,1-3H3
• InChI Key： STCFSWSBJOCIOE-UHFFFAOYSA-N
• SMILES： C1=NC=C(N)C(OC(C)C(C)C)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 299.7±20.0 °C(Predicted)
• pka: 4.14±0.16(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives